Cas no 69374-03-4 (7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl-)

7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl- structure
69374-03-4 structure
Product Name:7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl-
CAS No:69374-03-4
MF:C13H8O4
MW:228.200223922729
CID:509500
PubChem ID:149456
Update Time:2025-04-19

7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[2,3-f][1]benzopyran-7-one,8-acetyl-
    • 8-Acetyl-7H-furo(2,3-f)(1)benzopyran-7-one
    • 8-acetylfuro[2,3-f]chromen-7-one
    • 7H-Furo(2,3-f)(1)benzopyran-7-one, 8-acetyl-
    • 69374-03-4
    • DTXSID70219465
    • Inchi: 1S/C13H8O4/c1-7(14)9-6-10-11(17-13(9)15)3-2-8-4-5-16-12(8)10/h2-6H,1H3
    • InChI Key: NOGSQWKCFNTUEF-UHFFFAOYSA-N
    • SMILES: O1C=CC2=CC=C3C(C=C(C(C)=O)C(=O)O3)=C12

Computed Properties

  • Exact Mass: 228.042
  • Monoisotopic Mass: 228.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.397
  • Boiling Point: 453.5°C at 760 mmHg
  • Flash Point: 228.1°C
  • Refractive Index: 1.644
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